Cas no 4604-41-5 (3,3'-Diiodo-L-thyronine)

• Product Name: 3,3'-Diiodo-L-thyronine
• CAS No: 4604-41-5
• MF: C₁₅H₁₃I₂NO₄
• MW: 525.07696890831
• MDL: MFCD01863378
• CID: 45200
• Update Time: 2025-04-18

3,3'-Diiodo-L-thyronine Chemical and Physical Properties

Names and Identifiers

• 3,3'-Diiodo-L-thyronine
• 3,3’-DIIODO-L-THYRONINE
• L-Tyrosine, O-(4-hydroxy-3-iodophenyl)-3-iodo-
• O-(4-hydroxy-3-iodophenyl)-3-iodo-L-tyrosine

• MDL： MFCD01863378
• Inchi： 1S/C15H13I2NO4/c16-10-7-9(2-3-13(10)19)22-14-4-1-8(5-11(14)17)6-12(18)15(20)21/h1-5,7,12,19H,6,18H2,(H,20,21)/t12-/m0/s1
• InChI Key： CPCJBZABTUOGNM-LBPRGKRZSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)O)N)OC1C=CC(=C(C=1)I)O

Computed Properties

• Exact Mass: 524.89300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1

Experimental Properties

• Melting Point: 178-180°C
• PSA: 92.78000
• LogP: 4.04840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives